Cas no 118764-05-9 (2-Butynoic acid, 4-(dimethylamino)-)

• Product Name: 2-Butynoic acid, 4-(dimethylamino)-
• CAS No: 118764-05-9
• MF: C₆H₉NO₂
• MW: 127.141161680222
• MDL: MFCD19228120
• CID: 1207973
• PubChem ID: 15079752
• Update Time: 2025-06-11

2-Butynoic acid, 4-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Butynoic acid, 4-(dimethylamino)-
• 4-(dimethylamino)-2-Butynoic acid
• 4-Dimethylaminobut-2-ynoic Acid
• 4-(dimethylamino)but-2-inoic acid
• F83838
• 4-(dimethylamino)but-2-ynoic acid
• 4-dimethylamino -but-2-ynoic acid
• 118764-05-9
• 4-dimethylamino -2-butynoic acid
• 4-(dimethylamino)but-2-ynoicacid
• DA-22226
• AKOS006379752
• SCHEMBL1895672
• 4-dimethylamino-2-butynoic acid
• 4-dimethylamino-but-2-ynoic acid
• GPOHHJPOQPILBS-UHFFFAOYSA-N
• CS-0371338

• MDL： MFCD19228120
• Inchi： 1S/C6H9NO2/c1-7(2)5-3-4-6(8)9/h5H2,1-2H3,(H,8,9)
• InChI Key： GPOHHJPOQPILBS-UHFFFAOYSA-N
• SMILES： OC(C#CCN(C)C)=O

Computed Properties

• Exact Mass: 127.063328530g/mol
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Amino fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Amino fatty acids

Additional information on 2-Butynoic acid, 4-(dimethylamino)-

Recent Advances in the Study of 2-Butynoic acid, 4-(dimethylamino)- (CAS: 118764-05-9): A Comprehensive Research Brief

2-Butynoic acid, 4-(dimethylamino)-, with the CAS number 118764-05-9, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique alkyne and dimethylamino functional groups, has recently garnered attention due to its potential applications in drug discovery and development. Recent studies have explored its role as a versatile building block in organic synthesis, as well as its biological activities, which may pave the way for novel therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic utility of 2-Butynoic acid, 4-(dimethylamino)- in the development of kinase inhibitors. The study highlighted its ability to serve as a key intermediate in the synthesis of compounds targeting specific oncogenic pathways. The researchers employed a combination of computational modeling and experimental validation to demonstrate the compound's efficacy in modulating kinase activity, suggesting its potential as a scaffold for anticancer drug design.

Another significant development was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where 2-Butynoic acid, 4-(dimethylamino)- was utilized in the synthesis of novel antimicrobial agents. The study revealed that derivatives of this compound exhibited potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The findings underscore the compound's potential in addressing the growing challenge of antibiotic resistance, a critical issue in modern medicine.

Further research has explored the pharmacokinetic properties of 2-Butynoic acid, 4-(dimethylamino)-. A 2024 study in Drug Metabolism and Disposition utilized advanced mass spectrometry techniques to characterize the compound's metabolic pathways in vivo. The results indicated favorable bioavailability and metabolic stability, which are essential attributes for its development as a pharmaceutical agent. These findings provide a solid foundation for future preclinical studies aimed at optimizing the compound's therapeutic profile.

In addition to its pharmacological applications, 2-Butynoic acid, 4-(dimethylamino)- has also been investigated for its role in chemical biology. A recent Nature Chemical Biology publication described its use as a click chemistry reagent for labeling biomolecules. The study demonstrated its high reactivity and selectivity in bioorthogonal reactions, making it a valuable tool for probing biological systems and developing diagnostic assays.

Despite these promising advancements, challenges remain in the widespread adoption of 2-Butynoic acid, 4-(dimethylamino)-. Issues such as scalability of synthesis, potential toxicity, and formulation stability need to be addressed in future research. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and translating the compound's potential into clinical applications.

In conclusion, 2-Butynoic acid, 4-(dimethylamino)- (CAS: 118764-05-9) represents a multifaceted compound with significant promise in chemical biology and pharmaceutical research. Recent studies have highlighted its utility in drug discovery, antimicrobial development, and chemical biology tools. As research continues to unravel its full potential, this compound is poised to make substantial contributions to the field, offering new avenues for therapeutic innovation and scientific exploration.